5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(4-chloro-2-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-4-10(13)2-3-12(8)9-5-11(15)7-14-6-9/h2-7,15H,1H3
• InChI Key: XADHDCHYXBHIIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CN=C2)O
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID70682857
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261981-72-9

Description

5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, also known as 3-Chloro-2-methyl-5-hydroxypyridine, is a compound that has been studied for its scientific research applications. It is a pyridine derivative that has been used in a variety of laboratory experiments due to its unique properties.

Scientific Research Applications

5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine has a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including drugs, insecticides, and other biologically active compounds. It has also been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyridines, and pyrimidines. Additionally, 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine has been used in the synthesis of a variety of polymers and other materials.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine is not fully understood. However, it is believed to be involved in a variety of biochemical and physiological processes. It is believed to be involved in the regulation of enzyme activity, the regulation of gene expression, and the regulation of cell signaling. Additionally, it is believed to be involved in the regulation of the immune system and the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine has been studied for its biochemical and physiological effects. It has been shown to be involved in the regulation of enzyme activity, gene expression, and cell signaling. Additionally, it has been shown to be involved in the regulation of the immune system and the regulation of cell growth and differentiation. Additionally, 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine in laboratory experiments include its low cost, its availability, and its stability. Additionally, 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine can be used in a variety of reactions and can be used to synthesize a variety of compounds. However, there are some limitations to using 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine in laboratory experiments. For example, it is not water-soluble and can be difficult to handle in aqueous solutions. Additionally, it is not very stable in acidic solutions and can decompose in the presence of strong acids.

Future Directions

There are a variety of possible future directions for the research and use of 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine. One possible direction is to further investigate its biochemical and physiological effects. Additionally, further research could be done on the synthesis of new compounds using 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine. Additionally, research could be done on the development of new methods for the synthesis of 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine. Finally, research could be done on the development of new uses for 5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine, such as in the synthesis of drugs, insecticides, and other biologically active compounds.

Synthesis Methods

5-(4-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%ethyl-5-hydroxypyridine can be synthesized using a three-step synthesis method. The first step involves the reaction of 4-chloro-2-methylphenol with sodium hydroxide to form 4-chloro-2-methylphenoxide. The second step involves the reaction of 4-chloro-2-methylphenoxide with sodium hypochlorite to form 2-chloro-4-methyl-5-hydroxypyridine. The third and final step involves the reaction of 2-chloro-4-methyl-5-hydroxypyridine with sodium hydroxide to form 3-chloro-2-methyl-5-hydroxypyridine.